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Compound of Interest

Compound Name: 7-Octenyltrichlorosilane

Cat. No.: B132810

In-Depth Technical Guide: Physical Properties of
7-Octenyltrichlorosilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 7-
Octenyltrichlorosilane, specifically its boiling point and density. The information is presented
to support research and development activities where this compound is utilized.

Core Physical Properties

7-Octenyltrichlorosilane is a versatile organosilicon compound used in surface modification
and as a coupling agent. A clear understanding of its physical properties is crucial for its proper
handling, application, and for the design of experimental processes.

Data Presentation

The quantitative physical properties of 7-Octenyltrichlorosilane are summarized in the table
below. These values are based on published literature data.

Physical Property Value Conditions
Boiling Point 223-224 °C At atmospheric pressure
Density 1.07 g/mL At 25 °C
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Experimental Protocols

While specific experimental protocols for determining the physical properties of 7-
Octenyltrichlorosilane are not readily available in the public domain, the following are
detailed descriptions of standard methodologies that are broadly applicable to liquid
organosilane compounds.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For a pure compound, the boiling point is a characteristic
physical constant.

Methodology: Distillation Method

A common and accurate method for determining the boiling point of a liquid is through simple
distillation.

o Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, and a heating
mantle.

e Procedure:

o The 7-Octenyltrichlorosilane sample is placed in the distillation flask along with a few
boiling chips to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor that is
in equilibrium with the boiling liquid.

o Cooling water is circulated through the condenser.

o The flask is gently heated. As the liquid boils, the vapor rises, and its temperature is
recorded.

o The temperature at which the vapor temperature remains constant while the liquid is
distilling is recorded as the boiling point. The atmospheric pressure should also be
recorded, as boiling point varies with pressure.
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Methodology: Thiele Tube Method
For smaller sample volumes, the Thiele tube method is a convenient alternative.[1]

o Apparatus: A Thiele tube, a thermometer, a small test tube, a capillary tube (sealed at one
end), and mineral oil.

e Procedure:

o

A small amount of 7-Octenyltrichlorosilane is placed in the small test tube.

o The capillary tube is inverted and placed inside the test tube with the open end
downwards.

o The test tube is attached to the thermometer, and both are immersed in the mineral oil
within the Thiele tube.

o The Thiele tube is heated gently. As the temperature rises, a stream of bubbles will
emerge from the capillary tube.

o Heating is stopped, and the apparatus is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.[1]

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is commonly measured using
a pycnometer or a density cup. The ASTM D1475 standard provides a general procedure for
determining the density of liquid coatings, inks, and related products, which can be adapted for
7-Octenyltrichlorosilane.[2]

Methodology: Pycnometer Method

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), a balance, and a constant-temperature bath.

e Procedure:
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o The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.

o The pycnometer is filled with the 7-Octenyltrichlorosilane sample, taking care to avoid
air bubbles.

o The stopper is inserted, and any excess liquid that emerges from the capillary is carefully
wiped off.

o The filled pycnometer is placed in a constant-temperature bath (e.g., at 25 °C) until it
reaches thermal equilibrium.

o The pycnometer is removed from the bath, dried on the outside, and its mass is accurately
determined.

o The mass of the 7-Octenyltrichlorosilane is calculated by subtracting the mass of the
empty pycnometer.

o The volume of the pycnometer is determined by repeating the procedure with a reference
liquid of known density (e.g., deionized water).

o The density of the 7-Octenyltrichlorosilane is then calculated by dividing its mass by the
volume of the pycnometer.

Visualizations

The following diagrams illustrate the relationship between 7-Octenyltrichlorosilane and its
physical properties, and a generalized workflow for their determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties including boiling point and density of
7-Octenyltrichlorosilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132810#physical-properties-including-boiling-point-
and-density-of-7-octenyltrichlorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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